Cas no 2413900-39-5 (tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate)

• Product Name: tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate
• CAS No: 2413900-39-5
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5675091
• PubChem ID: 165768314
• Update Time: 2025-10-19

tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[6-(3-hydroxybenzamido)pyridin-3-yl]methyl}carbamate
• 2413900-39-5
• EN300-26665341
• tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate

• Inchi： 1S/C18H21N3O4/c1-18(2,3)25-17(24)20-11-12-7-8-15(19-10-12)21-16(23)13-5-4-6-14(22)9-13/h4-10,22H,11H2,1-3H3,(H,20,24)(H,19,21,23)
• InChI Key： SKUBBZOSNUKLGE-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC(=CC=1)NC(C1C=CC=C(C=1)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate (CAS No. 2413900-39-5): Structure, Applications, and Research Insights

The chemical compound tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate (CAS No. 2413900-39-5) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This carbamate derivative features a pyridine core linked to a 3-hydroxybenzamide moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold and its potential to modulate protein-protein interactions in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule modulators targeting specific biological pathways has surged, placing compounds like tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate at the forefront of medicinal chemistry. Its hydrogen-bond donor/acceptor capabilities, derived from the hydroxybenzamido group, enable precise binding to enzymatic pockets. This aligns with the growing trend of structure-based drug design, a hot topic in AI-driven pharmaceutical research where computational models predict ligand-receptor interactions.

The synthesis of CAS No. 2413900-39-5 typically involves multi-step organic reactions, including amide coupling and Boc protection/deprotection strategies. These methods are frequently searched in academic databases, reflecting the compound's relevance in peptidomimetic studies. Notably, the tert-butyl carbamate (Boc) group enhances solubility and stability—a critical feature for prodrug development, another trending focus area in drug delivery optimization.

From an industrial perspective, 2413900-39-5 is often cataloged as a high-purity reference standard for analytical testing. Laboratories prioritize its use in LC-MS and HPLC method development, addressing the need for reliable quantification in complex matrices. This application ties into broader discussions about quality-by-design (QbD) principles in pharmaceutical manufacturing, a regulatory priority emphasized by agencies like the FDA.

Emerging studies suggest derivatives of this compound may exhibit neuroprotective effects, sparking interest in neurodegenerative disease research. The pyridine-3-ylmethyl segment shares structural similarities with approved drugs targeting G-protein-coupled receptors (GPCRs), a key area in precision medicine. Such connections make tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate a frequent subject in patent literature, particularly for combination therapies against resistant pathologies.

Environmental and safety profiles of CAS 2413900-39-5 are also under scrutiny, coinciding with the rise of green chemistry initiatives. Researchers are exploring solvent-free synthesis routes and biocatalytic alternatives to traditional methods—topics that dominate sustainability-focused conferences. These efforts align with the compound's potential as a biodegradable intermediate, reducing ecological footprints in pharmaceutical production.

In summary, tert-butyl N-{6-(3-hydroxybenzamido)pyridin-3-ylmethyl}carbamate represents a multifaceted tool in modern science, bridging medicinal chemistry, analytical technology, and sustainable innovation. Its continued study addresses pressing challenges in drug discovery pipelines while responding to industry demands for efficiency and environmental responsibility.